Bathocuproinedisulfonic acid disodium salt hydrate
Bathocuproinedisulfonic acid disodium salt hydrate
Bathocuproine disulfonic acid (BCDS) is a stable Cu+ chelator and BCDS-Cu+ inhibits the HIV-1 wild type protease as well as a mutant HIV-1 protease lacking cysteine. It is an extracellular copper chelator.
Brand Name:
Vulcanchem
CAS No.:
1257642-74-2
VCID:
VC0166002
InChI:
InChI=1S/C26H20N2O6S2.Na.H2O/c1-15-25(35(29,30)31)21(17-9-5-3-6-10-17)19-13-14-20-22(18-11-7-4-8-12-18)26(36(32,33)34)16(2)28-24(20)23(19)27-15;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;1H2
SMILES:
CC1=C(C(=C2C=CC3=C(C(=C(N=C3C2=N1)C)S(=O)(=O)[O-])C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)[O-].O.[Na+].[Na+]
Molecular Formula:
C26H22N2NaO7S2
Molecular Weight:
561.6 g/mol
Bathocuproinedisulfonic acid disodium salt hydrate
CAS No.: 1257642-74-2
Cat. No.: VC0166002
Molecular Formula: C26H22N2NaO7S2
Molecular Weight: 561.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bathocuproine disulfonic acid (BCDS) is a stable Cu+ chelator and BCDS-Cu+ inhibits the HIV-1 wild type protease as well as a mutant HIV-1 protease lacking cysteine. It is an extracellular copper chelator. |
|---|---|
| CAS No. | 1257642-74-2 |
| Molecular Formula | C26H22N2NaO7S2 |
| Molecular Weight | 561.6 g/mol |
| IUPAC Name | disodium;2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate;hydrate |
| Standard InChI | InChI=1S/C26H20N2O6S2.Na.H2O/c1-15-25(35(29,30)31)21(17-9-5-3-6-10-17)19-13-14-20-22(18-11-7-4-8-12-18)26(36(32,33)34)16(2)28-24(20)23(19)27-15;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;1H2 |
| Standard InChI Key | ZTVOHAIVPLYHEY-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C2C=CC3=C(C(=C(N=C3C2=N1)C)S(=O)(=O)[O-])C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)[O-].O.[Na+].[Na+] |
| Canonical SMILES | CC1=C(C(=C2C=CC3=C(C(=C(N=C3C2=N1)C)S(=O)(=O)O)C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)O.O.[Na] |
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